![molecular formula C14H19NO5S B7439095 1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid](/img/structure/B7439095.png)
1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid, also known as EPPC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. EPPC is a piperidine derivative that has been synthesized and studied for its ability to modulate certain biological pathways. In
Mechanism of Action
1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid works by inhibiting the Akt/mTOR pathway, which is involved in cell growth, proliferation, and survival. By inhibiting this pathway, this compound can induce cell death in cancer cells and reduce inflammation in the brain. This compound has also been shown to activate AMP-activated protein kinase (AMPK), which is involved in energy metabolism and glucose uptake. This activation of AMPK may contribute to this compound's potential therapeutic effects in metabolic disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. In cancer cells, this compound induces cell death and inhibits cell growth and proliferation. In animal models of Alzheimer's disease, this compound reduces neuroinflammation and improves cognitive function. In metabolic disorders, this compound improves glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid in scientific research is its specificity for the Akt/mTOR pathway, which makes it a valuable tool for studying this pathway in various biological contexts. This compound's ability to modulate multiple biological pathways also makes it a promising candidate for developing multi-targeted therapies. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid. One direction is to investigate its potential use as a treatment for other types of cancer beyond those that have been studied so far. Another direction is to explore its potential use in combination with other cancer therapies to enhance their effectiveness. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects in vivo. Finally, there is potential for developing this compound derivatives with improved solubility and bioavailability for use in therapeutic applications.
Synthesis Methods
1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid can be synthesized using a multi-step process that involves the reaction of 2-ethylsulfonylbenzaldehyde with piperidine in the presence of a reducing agent. The resulting product is then oxidized to form this compound. This synthesis method has been optimized to produce high yields of this compound with purity suitable for scientific research.
Scientific Research Applications
1-(2-Ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid has been studied for its potential therapeutic properties in various fields of research. In cancer research, this compound has been shown to inhibit the growth of cancer cells by modulating the Akt/mTOR pathway. In neuroscience research, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. This compound has also been studied for its potential use as a treatment for metabolic disorders such as obesity and type 2 diabetes.
properties
IUPAC Name |
1-(2-ethylsulfonylphenyl)-3-hydroxypiperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO5S/c1-2-21(19,20)12-7-4-3-6-11(12)15-9-5-8-14(18,10-15)13(16)17/h3-4,6-7,18H,2,5,8-10H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKGSHCACKTZJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1N2CCCC(C2)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.